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Compound of Interest

Compound Name: 7-Nitro-1H-indazol-6-OL

Cat. No.: B15201773

Disclaimer: Information regarding the specific chemical "7-Nitro-1H-indazol-6-ol" is not readily
available in the public domain. This guide will focus on the closely related and well-documented
compound, 7-Nitro-1H-indazole, assuming a potential typographical error in the original query.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological activity of 7-Nitro-1H-indazole, a significant tool compound in neuroscience
research. The information is intended for researchers, scientists, and professionals in drug
development.

Core Chemical Properties

7-Nitro-1H-indazole is a heterocyclic small molecule that belongs to the indazole class,
substituted with a nitro group at the 7-position.[1][2] It is recognized for its role as a selective
inhibitor of neuronal nitric oxide synthase (nNOS).[1][2]

Physicochemical Data
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Property Value Source

IUPAC Name 7-nitro-1H-indazole [1]

Molecular Formula C7HsNs0:2 [1][2]

Molecular Weight 163.13 g/mol [1]

CAS Number 2942-42-9 [2]

Appearance Light cream powder/solid Thermo Fisher Scientific

Odor Odorless Thermo Fisher Scientific

Melting Point 180-182 °C ChemicalBook

Boiling Point 290.19°C (estimated) ChemicalBook

- Very faint turbidity in hot )

Solubility ChemicalBook
Methanol

pKa 11.08 + 0.40 (Predicted) ChemicalBook

XLogP3 1.8 [1]
InChl=1S/C7H5N302/c11-

InChl 10(12)6-3-1-2-5-4-8-9- [1]
7(5)6/h1-4H,(H,8,9)
C1=CC2=C(C(=C1)--INVALID-

SMILES [1]

LINK--[O-])NN=C2

Spectral Data

While specific spectral data files are not directly provided, the following techniques are
commonly used for the characterization of 7-Nitro-1H-indazole and related compounds:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
confirming the structure and purity of the compound.[3][4]

« Infrared (IR) Spectroscopy: Used to identify functional groups present in the molecule.[3]

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Synthesis and Reactivity
Synthesis

A common method for the synthesis of nitro-1H-indazoles involves the cyclization of N-nitroso-
o-toluidines.[5] Another approach is the reaction of N-tosylhydrazones with nitroaromatic
compounds.[6] A specific procedure for the synthesis of 7-Nitro-1H-indazole involves the
treatment of 2-methyl-6-nitroaniline with sodium nitrite in the presence of an alkanoic acid and
a dehydrating agent at elevated temperatures.[5]

Reactivity

7-Nitro-1H-indazole can undergo reactions typical of indazoles and nitroaromatic compounds.
For instance, it can react with formaldehyde in the presence of aqueous hydrochloric acid to
form N-CH20H derivatives, although it is reported to be less reactive in this specific reaction
compared to other nitro-indazole isomers.[3] The nitro group can be reduced to an amino
group, which can then be further functionalized.

Biological Activity and Signaling Pathways

7-Nitro-1H-indazole is a potent and selective inhibitor of neuronal nitric oxide synthase (nNOS),
an enzyme responsible for the production of nitric oxide (NO) in neuronal tissues.[1][2] NO is a
critical signaling molecule involved in various physiological and pathological processes in the
nervous system. By inhibiting nNOS, 7-Nitro-1H-indazole can modulate these processes.

Its biological effects include:

o Neuroprotection: It is investigated for its potential to protect against nerve damage caused by
excitotoxicity and neurodegenerative diseases.[2] This effect is linked to the reduction of
oxidative stress and the formation of peroxynitrite.[2]

» Antinociceptive Activity: It exhibits pain-relieving properties without significantly affecting
blood pressure.[1][7]

o Anxiolytic Effects: It has been shown to have anxiety-reducing properties.[1]

e Anticonvulsant Activity: 7-Nitro-1H-indazole also possesses anticonvulsive effects, although
the mechanism for this may be distinct from nNOS inhibition.[2]
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Signaling Pathway of nNOS Inhibition

The primary mechanism of action of 7-Nitro-1H-indazole is the inhibition of NNOS, which
disrupts the conversion of L-arginine to L-citrulline and nitric oxide.

Soluble Guanylate

Protein Kinase G (PKG)
Cyclase (SGC)

Click to download full resolution via product page
Caption: Inhibition of the nNOS pathway by 7-Nitro-1H-indazole.

Experimental Protocols

Detailed experimental protocols are often proprietary or published in primary research articles.
However, a general procedure for the synthesis of 1H-indazoles from N-tosylhydrazones and
nitroaromatic compounds is as follows:

General Procedure for the Synthesis of 1H-Indazoles:[6]

e To a mixture of a nitroaromatic compound (0.3 mmol), N-tosylhydrazone (0.36 mmol), and a
base (e.g., Cs2COs or NaH, 1.08 mmol) in a 10 mL Schlenk tube, add dry DMF (2.0 mL)
under a nitrogen atmosphere.

« Stir the solution for the indicated time at a temperature of 60-80 °C.
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 After the reaction is complete, purify the crude mixture by silica-gel column chromatography
to yield the 1H-indazole product.

Note: This is a general procedure and may require optimization for the specific synthesis of 7-
Nitro-1H-indazole.

Safety and Handling

7-Nitro-1H-indazole is considered a hazardous substance.[8]

Hazard Statements:[1]

e H301: Toxic if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

Precautionary Measures:[3][9]

o Obtain special instructions before use.

» Do not handle until all safety precautions have been read and understood.

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

e Use only outdoors or in a well-ventilated area.

First Aid:[8][9]

« |If swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.

« If on skin: Wash with plenty of soap and water.
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 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

 If inhaled: Remove person to fresh air and keep comfortable for breathing.

Storage:[8]

Store locked up.

Keep in a dry place.

Keep container tightly closed.

Store at temperatures below -20°C in a freezer.
Incompatible Materials:[8]
e Strong oxidizing agents.

e Strong acids.

Conclusion

7-Nitro-1H-indazole is a valuable research tool, particularly for studying the roles of nitric oxide
in the nervous system. Its well-characterized inhibitory action on nNOS has made it a standard
for investigating NO-mediated signaling pathways. While information on 7-Nitro-1H-indazol-6-
ol is scarce, the extensive data available for the parent compound, 7-Nitro-1H-indazole,
provides a solid foundation for researchers in the field. The synthesis of 7-Nitro-1H-indazol-6-
ol would likely involve multi-step synthetic routes, potentially starting from a suitably substituted
aniline or indazole precursor, followed by nitration and hydroxylation steps, though no specific
literature procedures have been identified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15201773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

